BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Lasmiditan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lasmiditan

Cat. No.: B1674530

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
lasmiditan, a selective serotonin 5-HT1F receptor agonist. Adherence to these procedures is
critical to ensure personnel safety, environmental protection, and regulatory compliance.
Lasmiditan is recognized as being toxic to aquatic life, necessitating careful handling and
disposal.[1]

Hazard Identification and Handling

Before disposal, it is crucial to be aware of the hazards associated with lasmiditan. According
to safety data sheets (SDS), lasmiditan is harmful if swallowed, causes serious eye damage,
may cause drowsiness or dizziness, and is suspected of damaging an unborn child.[1]

Personal Protective Equipment (PPE) during handling and disposal should include:
e Protective gloves

¢ Protective clothing

» Eye protection/face protection[1]

In case of accidental release, avoid sweeping. Instead, collect the spill using a vacuum cleaner
with a HEPA filter or by lightly misting the material with water and then mopping or wiping it up.

[1]
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Regulatory Framework for Pharmaceutical Disposal

The disposal of pharmaceutical waste, including lasmiditan, is governed by several regulatory
bodies in the United States, primarily the Environmental Protection Agency (EPA) and the Drug
Enforcement Administration (DEA).[2][3] Key regulations include the Resource Conservation
and Recovery Act (RCRA), which outlines the management of hazardous waste.[2]

It is the responsibility of the waste generator (i.e., the laboratory or research facility) to
determine if the pharmaceutical waste is classified as hazardous.[2] Some pharmaceuticals are
specifically listed as hazardous, while others may be considered hazardous due to their
characteristics (e.g., toxicity, reactivity).[2]

A significant regulation for healthcare facilities, which can be considered best practice for
research laboratories, is the prohibition of disposing of hazardous waste pharmaceuticals down
the drain.[3][4]

Step-by-Step Disposal Procedures for Lasmiditan

The primary directive for the disposal of lasmiditan is to "Dispose of contents/container in
accordance with local/regional/national/international regulations."[1] The following steps
provide a framework for ensuring compliance.

Step 1: Segregation and Waste Classification

e Segregate Lasmiditan Waste: Do not mix lasmiditan waste with non-hazardous laboratory
trash.

o Hazardous Waste Determination: While lasmiditan is not explicitly listed as a hazardous
waste in the provided search results, its toxicity to aquatic life suggests it should be
managed as such to be cautious.[1] Consult your institution's Environmental Health and
Safety (EHS) department for guidance on classifying lasmiditan waste according to local
and national regulations.

Step 2: On-site Accumulation and Storage

o Container: Use a designated, properly labeled, and sealed container for accumulating
lasmiditan waste. The container should be compatible with the chemical properties of
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lasmiditan.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
name "Lasmiditan."

o Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials such as strong acids/alkalis and strong oxidizing/reducing agents.[5] The storage
area should be locked up.[1]

Step 3: Off-site Disposal

e Engage a Licensed Waste Vendor: Contract with a licensed hazardous waste disposal
company. Your institution's EHS department can provide a list of approved vendors.

e Manifesting: Ensure that all shipments of hazardous waste are accompanied by a hazardous
waste manifest, which tracks the waste from your facility to its final disposal site.

o Final Disposal Method: The most common and required method for treating hazardous
pharmaceutical waste is incineration at a permitted treatment facility.[3]

Disposal of Unused or Expired Lasmiditan in a Non-
Laboratory Setting

For small quantities of unused or expired lasmiditan outside of a large-scale laboratory setting
(e.g., in a clinical setting or household), the following options are recommended, in order of
preference:

o Pharmaceutical Take-Back Programs: This is the best option for disposal.[6][7] Many
pharmacies, hospitals, and law enforcement agencies offer designated drop-off locations for
unused medications.[2][7]

e Mail-Back Programs: Utilize pre-paid drug mail-back envelopes if available.[6]
» Household Trash Disposal (if no other options are available):

o Do not flush lasmiditan down the toilet unless specifically instructed to do so on the
packaging, as it is harmful to aquatic life.[1][8]
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o Remove the lasmiditan from its original container.[8]

o Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[6][8]
This helps to deter diversion and accidental ingestion.

o Place the mixture in a sealed plastic bag or other container to prevent leakage.[7][8]
o Dispose of the sealed container in the household trash.[8]

o Scratch out all personal information on the prescription bottle to protect your privacy
before disposing of the empty container.[8]

Quantitative Data Summary

No quantitative data regarding lasmiditan disposal was found in the search results. The
following table summarizes the key disposal parameters based on the available information.

Parameter Guideline Citation

Dispose in accordance with all

] ) applicable local, regional,
Primary Disposal Method ] ] ) [1]
national, and international

regulations.
Environmental Hazard Toxic to aquatic life. [1]
Recommended Final Incineration by a licensed 3]
Treatment hazardous waste facility.

i . Do not dispose of down the
Sewering Prohibition drai [3][4]
rain.

Logical Workflow for Lasmiditan Disposal

The following diagram illustrates the decision-making process for the proper disposal of
lasmiditan.
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Start: Lasmiditan Waste Generated

'

Is waste generated in a
research/laboratory setting?

Follow Institutional Hazardous
Waste Procedures

Segregate Lasmiditan Waste

Classify as Hazardous Waste
(Consult EHS)

Accumulate in a Labeled,
Sealed Container

Follow Non-Laboratory
Disposal Hierarchy

Second Best If no other options

Store in a Secure,
Well-Ventilated Area

Dispose in Household Trash
(as a last resort)

Best Pption

Use Mail-Back Program

Dispose via Licensed Mix with Undesirable
Hazardous Waste Vendor Substance

Use Pharmaceutical
Take-Back Program

Ensure Incineration as
Final Disposal Method

Place in Sealed Bag

v

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for lasmiditan disposal decisions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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